N-methyl-N-(piperidin-3-ylmethyl)-4-[(pyridin-2-ylthio)methyl]benzamide

• IUPAC Name: N-methyl-N-(piperidin-3-ylmethyl)-4-(pyridin-2-ylsulfanylmethyl)benzamide
• InChI: InChI=1S/C20H25N3OS/c1-23(14-17-5-4-11-21-13-17)20(24)18-9-7-16(8-10-18)15-25-19-6-2-3-12-22-19/h2-3,6-10,12,17,21H,4-5,11,13-15H2,1H3
• InChI Key: HQLJJIOSMDXTNV-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCNC1)C(=O)C2=CC=C(C=C2)CSC3=CC=CC=N3
• Molecular Formula: C20H25N3OS
• Molecular Weight: 355.5 g/mol

Description

“N-methyl-N-(piperidin-3-ylmethyl)-4-[(pyridin-2-ylthio)methyl]benzamide” is a complex organic compound. It contains a benzamide group, which is a common moiety in pharmaceutical drugs due to its bioactivity. The piperidine ring is a common feature in many natural products and drugs, and it often contributes to the bioactivity of the compound. The pyridinyl group is a basic aromatic ring that is often involved in coordination to metal ions in enzymes and other biological targets.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the piperidine ring, the introduction of the methyl groups, and the coupling of the different components of the molecule. Without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide group, a piperidine ring, and a pyridinyl group. These groups would likely contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the amide group, the piperidine ring, and the pyridinyl group. The amide group might undergo hydrolysis under acidic or basic conditions, while the piperidine ring might participate in reactions involving the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group and the basic nitrogen atoms in the piperidine and pyridinyl rings might make the compound soluble in polar solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. This could potentially lead to the development of new pharmaceutical drugs.